A-943931 HCL
A-943931 HCL
A-943931 is Potent and selective H4 antagonist. Potent and selective histamine H4 receptor antagonist (pKi values are 7.15 and 8.12 at human and rat receptors respectively). Blocks inflammation in a peritonitis mouse model and displays efficacy in inflammatory pain and neuropathic pain models. Shows anti-inflammatory and analgesic effects in vivo. Orally active.
Brand Name:
Vulcanchem
CAS No.:
1227675-50-4
VCID:
VC0516650
InChI:
InChI=1S/C17H21N5.2ClH/c18-12-8-9-22(10-12)16-14-7-3-5-11-4-1-2-6-13(11)15(14)20-17(19)21-16;;/h1-2,4,6,12H,3,5,7-10,18H2,(H2,19,20,21);2*1H/t12-;;/m1../s1
SMILES:
C1CC2=CC=CC=C2C3=C(C1)C(=NC(=N3)N)N4CCC(C4)N.Cl.Cl
Molecular Formula:
C17H23Cl2N5
Molecular Weight:
368.31
A-943931 HCL
CAS No.: 1227675-50-4
Inhibitors
VCID: VC0516650
Molecular Formula: C17H23Cl2N5
Molecular Weight: 368.31
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1227675-50-4 |
|---|---|
| Product Name | A-943931 HCL |
| Molecular Formula | C17H23Cl2N5 |
| Molecular Weight | 368.31 |
| IUPAC Name | 6-[(3R)-3-aminopyrrolidin-1-yl]-3,5-diazatricyclo[9.4.0.02,7]pentadeca-1(15),2(7),3,5,11,13-hexaen-4-amine;dihydrochloride |
| Standard InChI | InChI=1S/C17H21N5.2ClH/c18-12-8-9-22(10-12)16-14-7-3-5-11-4-1-2-6-13(11)15(14)20-17(19)21-16;;/h1-2,4,6,12H,3,5,7-10,18H2,(H2,19,20,21);2*1H/t12-;;/m1../s1 |
| Standard InChIKey | ISYUFRNZHUOGLA-CURYUGHLSA-N |
| SMILES | C1CC2=CC=CC=C2C3=C(C1)C(=NC(=N3)N)N4CCC(C4)N.Cl.Cl |
| Appearance | Solid powder |
| Description | A-943931 is Potent and selective H4 antagonist. Potent and selective histamine H4 receptor antagonist (pKi values are 7.15 and 8.12 at human and rat receptors respectively). Blocks inflammation in a peritonitis mouse model and displays efficacy in inflammatory pain and neuropathic pain models. Shows anti-inflammatory and analgesic effects in vivo. Orally active. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | A-943931 Dihydrochloride; A-943931 HCL; A 943931 HCI; A-943931(HCL); A-943931-HCI; A-943931Dihydrochloride; A 943931 Dihydrochloride; A-943931-Dihydrochloride, A943931Dihydrochloride. |
| Reference | 1: Cowart MD, Altenbach RJ, Liu H, Hsieh GC, Drizin I, Milicic I, Miller TR, |
| PubChem Compound | 56972240 |
| Last Modified | Nov 11 2021 |
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